Cas no 902469-29-8 ((2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine)

• Product Name: (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine
• CAS No: 902469-29-8
• MF: C₂₃H₁₆F₃NO₃S
• MW: 443.438255310059
• CID: 5976898
• PubChem ID: 46255952
• Update Time: 2025-06-13

(2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine
• 902469-29-8
• (2Z)-3-(4-methylbenzenesulfonyl)-N-[3-(trifluoromethyl)phenyl]-2H-chromen-2-imine
• 3-Tosyl-N-(3-(trifluoromethyl)phenyl)-2H-chromen-2-imine
• AKOS001829623
• (Z)-N-(3-tosyl-2H-chromen-2-ylidene)-3-(trifluoromethyl)aniline
• 3-(4-methylphenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]chromen-2-imine
• F3168-1239

• Inchi： 1S/C23H16F3NO3S/c1-15-9-11-19(12-10-15)31(28,29)21-13-16-5-2-3-8-20(16)30-22(21)27-18-7-4-6-17(14-18)23(24,25)26/h2-14H,1H3/b27-22-
• InChI Key： RPOLCTDEYDNTSC-QYQHSDTDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1/C(=N/C2C=CC=C(C(F)(F)F)C=2)/OC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 443.08029903g/mol
• Monoisotopic Mass: 443.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine

Comprehensive Overview of (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine (CAS No. 902469-29-8)

The compound (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine (CAS No. 902469-29-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its intricate architecture, featuring a chromen-2-imine core coupled with 4-methylbenzenesulfonyl and trifluoromethylphenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with biological targets through multiple binding modes.

In recent years, the demand for novel heterocyclic compounds like (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine has surged, driven by advancements in synthetic methodologies and computational modeling. This compound's trifluoromethyl group is a key feature, as it enhances metabolic stability and bioavailability—a hot topic in pharmaceutical research. Additionally, the sulfonyl moiety contributes to its versatility, enabling further functionalization for tailored applications.

The synthesis of CAS No. 902469-29-8 involves multi-step organic reactions, often starting from readily available precursors such as 2-hydroxybenzaldehydes and sulfonyl chlorides. Optimizing these synthetic routes is a focal point for chemists, as efficiency and yield are critical for scaling up production. Recent publications highlight innovative catalytic systems that improve selectivity, reducing unwanted byproducts and aligning with green chemistry principles—a growing concern among environmentally conscious researchers.

Beyond pharmaceuticals, (2Z)-3-(4-methylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-2H-chromen-2-imine has potential applications in materials science. Its conjugated system and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs or photovoltaic devices. This dual applicability underscores its value in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural elucidation. Purity assessments are crucial, especially for regulatory compliance in drug development. Researchers frequently search for "how to analyze chromen-2-imine derivatives" or "best practices for sulfonyl compound purification," reflecting the technical challenges associated with this class of molecules.

In summary, CAS No. 902469-29-8 represents a compelling case study in modern chemical innovation. Its multifaceted properties and adaptability to diverse applications position it as a molecule of enduring interest. As synthetic and analytical technologies evolve, so too will the opportunities to harness its full potential—whether in life-saving therapeutics or cutting-edge materials.